2-Cyanoethyl(dimethyl)ammonium

• Molecular Formula: C5H11N2+
• Molecular Weight: 99.15 g/mol
• IUPAC Name: 2-cyanoethyl(dimethyl)azanium
• InChI: InChI=1S/C5H10N2/c1-7(2)5-3-4-6/h3,5H2,1-2H3/p+1
• InChI Key: MTPJEFOSTIKRSS-UHFFFAOYSA-O
• Canonical SMILES: C[NH+](C)CCC#N

Description

2-Cyanoethyl(dimethyl)ammonium, often encountered as its bromide salt [(CH₃)₂N(CH₂CH₂CN)]⁺ Br⁻ (CAS 253875-98-8), is a quaternary ammonium compound characterized by a dimethylamino group linked to a cyanoethyl moiety (-CH₂CH₂CN) . This structure imparts unique physicochemical properties, including high polarity due to the nitrile group and cationic characteristics from the ammonium center.

A plausible route involves reacting dimethylamine with acrylonitrile, followed by quaternization using methyl bromide.

Applications: The compound is primarily utilized in specialized chemical synthesis and materials science. Derivatives, such as methacrylate-functionalized quaternary ammonium salts (e.g., 2-[[2-(Methacryloyloxy)ethyl]dimethylammonio]acetate, CAS 79702-43-5), are employed in polymer chemistry for creating cross-linked networks with antimicrobial or conductive properties .

Biological Activity

2-Cyanoethyl(dimethyl)ammonium is a compound primarily recognized for its role in the synthesis of nucleic acids, particularly in the context of oligonucleotide synthesis. Its biological activity is linked to its use as a protecting group in the synthesis of RNA and DNA, which has significant implications in molecular biology, gene therapy, and drug development.

2-Cyanoethyl(dimethyl)ammonium is a quaternary ammonium compound characterized by the presence of a cyanoethyl group. This structure allows it to participate in nucleophilic substitution reactions, making it valuable in organic synthesis. The compound is often used as a phosphoramidite in the synthesis of oligonucleotides due to its stability and reactivity under mild conditions.

Biological Applications

The biological activity of 2-Cyanoethyl(dimethyl)ammonium can be categorized into several key areas:

• Oligonucleotide Synthesis :
  • It serves as a protecting group for the 2' hydroxyl of ribonucleotides, facilitating the synthesis of RNA oligomers. The removal of this protecting group occurs under mild acidic conditions, allowing for efficient deprotection without damaging sensitive nucleobases .
• Gene Therapy :
  • Modified nucleotides containing 2-cyanoethyl groups have been explored for their potential in gene therapy applications. They enhance the stability and efficacy of therapeutic oligonucleotides by improving cellular uptake and resistance to nuclease degradation .
• Drug Development :
  • The compound's ability to modify nucleic acids has implications in drug design, particularly in developing antisense oligonucleotides and siRNA for targeting specific genes associated with diseases .

Research Findings

Recent studies have highlighted various aspects of the biological activity associated with 2-Cyanoethyl(dimethyl)ammonium:

• Synthesis Efficiency : Research indicates that using this compound as a phosphoramidite can lead to high yields in oligonucleotide synthesis, with efficiencies reported between 85% to 93% .
• Stability Studies : Comparative studies on different protecting groups have shown that 2-cyanoethyl derivatives exhibit superior stability during oligonucleotide synthesis, which is critical for producing high-quality RNA .
• Toxicity Assessments : While its use in biological systems is promising, toxicity assessments are necessary. Some studies suggest low acute toxicity levels; however, further research is needed to fully understand its long-term effects on human health and the environment .

Case Studies

Several case studies illustrate the practical applications and biological significance of 2-Cyanoethyl(dimethyl)ammonium:

• Case Study 1: RNA Synthesis : A study demonstrated the successful use of 2-cyanoethyl phosphoramidites in synthesizing long RNA sequences. The method showed enhanced efficiency compared to traditional approaches, allowing for the production of complex RNA structures necessary for therapeutic applications .
• Case Study 2: Gene Targeting : Another investigation focused on using modified oligonucleotides containing 2-cyanoethyl groups for gene silencing. The results indicated improved binding affinity and specificity towards target mRNA sequences, enhancing the potential for therapeutic interventions in genetic disorders .

Data Table

The following table summarizes key findings related to the biological activity and applications of 2-Cyanoethyl(dimethyl)ammonium:

Study	Application	Findings
Oligonucleotide Synthesis	RNA Production	Yields between 85%-93% using CEM chemistry
Gene Therapy	Antisense Oligonucleotides	Enhanced stability and cellular uptake
Toxicity Assessment	Environmental Impact	Low acute toxicity; further studies required

Comparison with Similar Compounds

Key Differences:

• Methacrylate-containing analogs (e.g., ) enable polymerization, a feature absent in the base compound.
• Applications: Tetrathiafulvalene derivatives () excel in conductive materials, whereas 2-Cyanoethyl(dimethyl)ammonium is better suited for ionic applications. Surfactant-like derivatives () with long alkyl chains exhibit amphiphilic behavior, unlike the shorter-chain parent compound.

• Solubility and Stability :

  • The bromide salt’s smaller size increases water solubility compared to bulkier analogs like CAS 68109-98-8 .

Q & A

Q. Methodological Protocol :

Prepare buffered solutions (pH 2–12) and incubate samples at 25°C and 40°C.

Monitor degradation via UV-Vis (λ = 220–260 nm for cyano absorption bands) .

How do structural modifications of 2-cyanoethyl(dimethyl)ammonium derivatives affect their biological activity in preclinical models?

Advanced Research Question
Evidence from primate studies shows that derivatives like N-(2-cyanoethyl)-3-hydroxymorphinan exhibit varying dependence potentials due to substituent effects . Key factors:

• Lipophilicity : Longer alkyl chains (e.g., dodecyl) enhance blood-brain barrier penetration but increase toxicity.
• Electron-withdrawing groups : Cyano groups reduce basicity, altering receptor binding kinetics.

Q. Experimental Design :

• Use radiolabeled compounds (e.g., ¹⁴C-cyanoethyl) to track biodistribution in murine models.
• Compare EC₅₀ values in vitro (e.g., opioid receptor assays) with in vivo analgesia tests .

How can researchers address contradictions in toxicological data for quaternary ammonium compounds like 2-cyanoethyl(dimethyl)ammonium salts?

Advanced Research Question
Historical data discrepancies (e.g., EPA vs. newer studies) arise from differences in:

• Test organisms : Bacteria (e.g., E. coli) may develop resistance to sub-lethal doses, skewing MIC values .
• Exposure duration : Acute vs. chronic toxicity studies yield conflicting NOAELs.

Q. Resolution Strategy :

Conduct meta-analyses using PRISMA guidelines to identify bias in older datasets.

Validate findings with OECD-compliant assays (e.g., Daphnia magna acute toxicity tests) .

What safety protocols are recommended for handling 2-cyanoethyl(dimethyl)ammonium compounds in laboratory settings?

Basic Research Question
Refer to OSHA and GHS guidelines ():

• Personal protective equipment (PPE) : Nitrile gloves, lab coats, and chemical splash goggles.
• Ventilation : Use fume hoods for synthesis steps involving volatile reagents (e.g., bromine).
• Spill management : Neutralize spills with dry sand or non-combustible absorbents.

Q. Emergency Measures :

• Skin contact: Rinse with 1% acetic acid to neutralize alkaline residues.
• Inhalation: Administer oxygen if respiratory irritation occurs .

Table 1: Key Physicochemical Properties of 2-Cyanoethyl(dimethyl)ammonium Derivatives

Property	Value/Description	Method (Reference)
Molecular Weight	~200–300 g/mol	HR-MS
Melting Point	80–120°C (varies by substituent)	DSC
Solubility in Water	10–50 mg/mL (pH-dependent)	UV-Vis
LogP (Octanol-Water)	1.5–3.0	Shake-flask method

What computational tools are effective in predicting the reactivity of 2-cyanoethyl(dimethyl)ammonium derivatives?

Advanced Research Question
DFT calculations (e.g., Gaussian 16) can model:

• Charge distribution : Ammonium group’s positive charge delocalization affects nucleophilic attack sites.
• Transition states : Predict regioselectivity in nitration or alkylation reactions.

Validation : Compare computed IR spectra with experimental data to refine force fields .